Cas no 1349716-97-7 (4-Bromo-3-fluoro-2-methylbenzoic acid)

• Product Name: 4-Bromo-3-fluoro-2-methylbenzoic acid
• CAS No: 1349716-97-7
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD18917158
• CID: 2194495
• PubChem ID: 53256795
• Update Time: 2025-10-31

4-Bromo-3-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-2-methylbenzoic acid

• MDL： MFCD18917158
• Inchi： 1S/C8H6BrFO2/c1-4-5(8(11)12)2-3-6(9)7(4)10/h2-3H,1H3,(H,11,12)
• InChI Key： BVAPYHANHITQQW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on 4-Bromo-3-fluoro-2-methylbenzoic acid

4-Bromo-3-fluoro-2-methylbenzoic acid (CAS No. 1349716-97-7)

4-Bromo-3-fluoro-2-methylbenzoic acid, with the CAS number 1349716-97-7, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, fluorine, and methyl groups at specific positions. The presence of these substituents imparts distinctive chemical and physical properties, making it a valuable building block in various synthetic processes.

The synthesis of 4-bromo-3-fluoro-2-methylbenzoic acid typically involves multi-step reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yields. These developments have been extensively documented in peer-reviewed journals, highlighting the compound's potential for large-scale industrial applications.

In terms of chemical properties, 4-bromo-3-fluoro-2-methylbenzoic acid exhibits high thermal stability and moderate solubility in organic solvents. Its electronic structure, influenced by the electron-withdrawing bromine and fluorine atoms, makes it an excellent candidate for use in electrophilic aromatic substitution reactions. Additionally, the methyl group at position 2 contributes to the compound's lipophilicity, enhancing its bioavailability in certain drug delivery systems.

The application of this compound is vast and varied. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and infectious diseases. Recent studies have demonstrated its role in modulating key enzymes involved in cellular signaling pathways, offering promising leads for drug development.

In the realm of agrochemicals, 4-bromo-3-fluoro-2-methylbenzoic acid has been explored as a precursor for herbicides and fungicides. Its ability to inhibit specific plant enzymes while maintaining low toxicity to non-target organisms makes it a valuable asset in sustainable agriculture practices.

Beyond its traditional applications, this compound has also found utility in materials science. For instance, it has been employed in the synthesis of advanced polymers and organic semiconductors due to its ability to form stable π-conjugated systems. Recent breakthroughs in this area have been published in high-impact journals, underscoring its versatility across multiple disciplines.

The environmental impact of 4-bromo-3-fluoro-2-methylbenzoic acid is another critical area of research. Studies have focused on its biodegradation pathways and potential ecological risks. Preliminary findings suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural ecosystems.

In conclusion, 4-bromo-3-fluoro-2-methylbenzoic acid (CAS No. 1349716-97-7) stands out as a versatile and indispensable compound with applications spanning multiple industries. Its unique chemical properties and recent advancements in synthesis techniques continue to drive innovation across pharmaceuticals, agrochemicals, and materials science. As research progresses, this compound is poised to play an even greater role in addressing global challenges in health and sustainability.